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Compound of Interest

Compound Name: 1-Azaspiro[4.5]decan-8-ol

CAS No.: 918666-98-5

Cat. No.: B1319150

Get Quote

Executive Summary: The "Escape from Flatland"
In the pursuit of novel chemical space, the 1-azaspiro[4.5]decan-8-ol scaffold represents a

strategic departure from traditional planar aromatic systems. Unlike its more common isomer,

8-azaspiro[4.5]decane (found in opioids and muscarinic ligands), the 1-azaspiro framework

places the nitrogen atom within the five-membered ring, creating a distinct vector orientation for

substituent attachment.

This guide objectively compares 1-azaspiro[4.5]decan-8-ol against key spirocyclic

alternatives. We analyze its superior Fsp³ character, unique exit vectors, and synthetic

accessibility via modern oxidative dearomatization protocols.

Comparative Analysis: Physicochemical &
Structural Profiling[1][2]
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The following table contrasts 1-azaspiro[4.5]decan-8-ol with its primary structural competitors:

the isomeric 8-azaspiro[4.5]decane and the lower homolog 2-azaspiro[4.4]nonane.

Table 1: Physicochemical Properties and Structural
Metrics

Feature
1-

Azaspiro[4.5]decan-

8-ol

8-

Azaspiro[4.5]decan-

8-ol

2-

Azaspiro[4.4]nonane

Core Structure
N in 5-ring; OH on 6-

ring

N in 6-ring; OH on 6-

ring
N in 5-ring; No 6-ring

Formula C₉H₁₇NO C₉H₁₇NO C₈H₁₅N

MW ( g/mol ) 155.24 155.24 125.21

cLogP (Predicted) 0.8 – 1.1 0.6 – 0.9 1.8 – 2.1

TPSA (Å²) ~32.3 (Amine + OH) ~32.3 ~12.0 (Amine only)

Basicity (pKa) ~9.5 (Pyrrolidine-like) ~10.8 (Piperidine-like) ~10.5

Exit Vector Angle ~109° (Tetrahedral) ~180° (Linear/Planar) ~109°

Metabolic Liability
Low (Steric bulk at

spiro)

Moderate (N-

dealkylation)
Low

Primary Utility
Scaffold Hopping,

Novelty

GPCR Ligands

(Muscarinic)
Fragment Libraries

Expert Insight: The Vector Advantage
1-Azaspiro Series: The nitrogen in the 5-membered ring (pyrrolidine-like) offers a more

compact, rigid binding motif. The hydroxyl group on the 6-membered ring provides a handle

for hydrogen bonding or further functionalization (e.g., ethers, carbamates) in a region of

space orthogonal to the amine vector.

8-Azaspiro Series: The nitrogen in the 6-membered ring (piperidine-like) is often associated

with "privileged" GPCR scaffolds but suffers from patent overcrowding.
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Recommendation: Use 1-azaspiro[4.5]decan-8-ol when you need to retain the solubility

benefits of a spirocycle but require a non-linear exit vector to access unique sub-pockets in

the target protein.

Synthetic Accessibility & Protocols
Historically, constructing the 1-azaspiro[4.5] core was challenging. However, modern oxidative

dearomatization strategies have revolutionized access to this scaffold.

Method A: Oxidative Dearomatization (Advanced Route)
This method transforms simple anilines into complex spirocycles in fewer steps than traditional

reductive amination, allowing for rapid library generation.

Protocol 1: Synthesis of 1-Azaspiro[4.5]decan-8-one (Precursor)
Principle: Aniline oxidation creates an electrophilic spiro-intermediate that is trapped by a

vinylcyclopropane or similar nucleophile.

Reaction Type: Palladium-Catalyzed Aza-[3+2] Cycloaddition.[1]

Step-by-Step Methodology:

Reagents:

Substrate: N-Protected Aniline (e.g., N-Boc-4-methoxyaniline).

Oxidant: PhI(OAc)₂ (PIDA).

Solvent: Methanol (MeOH).[2]

Dearomatization:

Dissolve N-Boc-aniline (1.0 equiv) in MeOH at 0°C.

Add PIDA (1.1 equiv) portion-wise over 15 minutes.

Stir at 0°C for 1 hour. The solution turns from colorless to pale yellow, indicating the

formation of the quinone monoketal or similar dearomatized intermediate.
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Cyclization (Spiro-Formation):

Introduce the coupling partner (e.g., vinylcyclopropane) and Pd(PPh₃)₄ catalyst (5 mol%).

Heat to reflux (65°C) for 4–6 hours under N₂ atmosphere.

Checkpoint: Monitor by TLC/LC-MS for the disappearance of the dearomatized

intermediate and appearance of the spiro-adduct.

Hydrolysis:

Treat the crude ketal with 1N HCl in THF to unmask the ketone at the C8 position.

Yield: Typically 60–75%.[3]

Protocol 2: Reduction to 1-Azaspiro[4.5]decan-8-ol
Reduction:

Dissolve the 1-azaspiro[4.5]decan-8-one (from Step 4) in dry MeOH.

Cool to 0°C.

Add NaBH₄ (1.5 equiv) slowly.

Stir for 2 hours at room temperature.

Workup:

Quench with saturated NH₄Cl. Extract with DCM.

Purify via silica gel chromatography (DCM/MeOH 95:5).

Result: A mixture of diastereomers (cis/trans alcohols). These can often be separated by

HPLC if a specific vector is required.

Visualization: Synthetic Workflow
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The following diagram illustrates the logical flow from simple aromatics to the 3D-rich

spirocyclic scaffold.
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Caption: Figure 1.[4][5][2][6][7][8] Modern synthetic route transforming planar anilines into the

3D 1-azaspiro[4.5]decan-8-ol scaffold via oxidative dearomatization.

Biological Applications & Case Studies
Sigma Receptor Modulation
While 1-oxa-8-azaspiro[4.5]decane derivatives are well-documented Sigma-1 receptor ligands

(used in neuroprotection), the 1-azaspiro[4.5]decan-8-ol variant offers a unique profile:

Mechanism: The spiro-center locks the nitrogen lone pair in a specific orientation, optimizing

the salt bridge interaction with Asp126 in the Sigma-1 binding pocket.

Advantage: The C8-hydroxyl group allows for the attachment of lipophilic "tails" (e.g., benzyl

ethers) which are crucial for occupying the hydrophobic sub-pocket of the receptor.

"Scaffold Hopping" in GPCRs
In drug discovery campaigns targeting GPCRs (e.g., CCR5 or Muscarinic receptors), replacing

a piperidine or piperazine ring with a 1-azaspiro system often results in:

Lower Lipophilicity (LogP): Reducing non-specific binding.

Higher Solubility: Due to the disruption of crystal packing (sp³ character).

Intellectual Property: Breaking away from crowded chemical space.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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